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Compound of Interest

Compound Name: FINO2

Cat. No.: B15582668 Get Quote

FINO2 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information regarding the stability and storage of FINO2, a

potent ferroptosis inducer.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid FINO2?

A1: Solid FINO2 is stable for an extended period when stored under the correct conditions. It is

recommended to store solid FINO2 at -20°C.[1][2] Under these conditions, it has a shelf life of

at least three to four years.[1][2]

Q2: How should I store FINO2 once it is in solution?

A2: FINO2 in solution is less stable than in its solid form and requires colder storage

temperatures to maintain its integrity. Stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C for long-term storage (up to one year) or -20°C for

short-term storage (up to one month).[2][3] It is crucial to protect solutions of FINO2 from light.

[3] For immediate use, it is always best to use freshly prepared solutions.[4]

Q3: What solvents are recommended for dissolving FINO2?

A3: FINO2 is soluble in organic solvents such as dimethyl sulfoxide (DMSO).[2][4] When

preparing solutions in DMSO, it is advisable to use fresh, anhydrous DMSO, as absorbed
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moisture can reduce the solubility of FINO2.[2]

Q4: Is FINO2 stable at room temperature or higher?

A4: While not recommended for storage, FINO2 has shown remarkable thermal stability, with

thermogravimetric analysis indicating it is stable up to 150°C.[5][6] For experimental purposes,

it is stable when heated to 37°C.[5] However, for shipping, short periods (less than a week) at

temperatures higher than the recommended storage temperature should not significantly affect

the product's efficacy.

Q5: How stable is FINO2 in biological media?

A5: FINO2 has demonstrated high stability in both human and mouse plasma, as well as in

human liver microsomes.[5]

Q6: Does the pH of the environment affect FINO2 stability?

A6: FINO2 is stable across a range of pH levels, including acidic conditions that mimic the

environment within lysosomes and basic conditions.[4][5]
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Issue Potential Cause Recommended Solution

Reduced or no FINO2 activity

in my experiment.

Improper storage of FINO2

stock solution.

Ensure stock solutions are

aliquoted and stored at -80°C

for long-term or -20°C for

short-term storage, protected

from light. Avoid repeated

freeze-thaw cycles.[2][3]

Degradation of FINO2 due to

the presence of ferrous iron.

FINO2 is known to be

degraded by ferrous iron

(Fe²⁺) as part of its mechanism

of action.[5][7][8] Prepare fresh

solutions and add FINO2 to

your experimental system last,

if possible.

Use of old or non-anhydrous

DMSO for solubilization.

Use fresh, high-quality,

anhydrous DMSO to ensure

optimal solubility and stability

of FINO2.[2]

Unexpected precipitation of

FINO2 in my aqueous buffer.

Low aqueous solubility of

FINO2.

FINO2 is sparingly soluble in

aqueous buffers. It is

recommended to first dissolve

it in an organic solvent like

DMSO and then dilute it to the

final concentration in your

aqueous experimental

medium.

Inconsistent results between

experiments.

Inconsistent FINO2

concentration due to improper

handling.

Before use, allow the vial of

FINO2 solution to equilibrate to

room temperature for at least

60 minutes before opening to

prevent condensation. Ensure

thorough mixing after dilution.
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Quantitative Stability Data
Solid FINO2 Storage Stability

Storage Temperature Shelf Life Source

-20°C ≥ 4 years Cayman Chemical[1]

-20°C 3 years Selleck Chemicals[2]

FINO2 Solution Storage Stability

Storage
Temperature

Solvent Shelf Life Source

-80°C DMSO 1 year Selleck Chemicals[2]

-80°C Not specified 6 months MedchemExpress[3]

-20°C Not specified 1 month
MedchemExpress[3],

Selleck Chemicals[2]

Experimental Protocols
Protocol: Assessment of FINO2 Stability in the Presence of Ferrous Iron by ¹H-NMR

This protocol is adapted from the methodology described in Gaschler et al., 2018.[5]

Objective: To monitor the degradation of FINO2 in the presence of ferrous iron (FeSO₄·7H₂O)

using Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy.

Materials:

FINO2

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Deuterated acetonitrile (CD₃CN)
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Deuterated water (D₂O)

NMR tubes

¹H-NMR spectrometer

Procedure:

Prepare a stock solution of FINO2 in a suitable deuterated solvent (e.g., CD₃CN).

Prepare a stock solution of FeSO₄·7H₂O in D₂O.

In an NMR tube, combine the FINO2 solution and the FeSO₄·7H₂O solution. A typical solvent

ratio would be 1:1 CD₃CN:D₂O.

Acquire a ¹H-NMR spectrum of the mixture immediately after preparation (t=0).

Incubate the NMR tube at a controlled temperature (e.g., room temperature or 37°C).

Acquire subsequent ¹H-NMR spectra at various time points (e.g., 1, 4, 12, 24 hours).

Analyze the spectra to monitor the disappearance of the characteristic peaks of FINO2 and

the appearance of new peaks corresponding to degradation products. The degradation is

indicated by the diminishing signals of the intact FINO2 molecule.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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